Cas no 1804491-01-7 (5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine
• CAS No: 1804491-01-7
• MF: C₈H₅ClF₅N
• MW: 245.577018499374
• CID: 4807770
• Update Time: 2025-05-23

5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5N/c1-3-2-4(9)6(8(12,13)14)15-5(3)7(10)11/h2,7H,1H3
• InChI Key： RWQSFQNHVBFNHF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(C(F)F)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine

5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine (CAS No. 1804491-01-7) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and advanced materials. The molecule's structure is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6, including a chlorine atom, a difluoromethyl group, a methyl group, and a trifluoromethyl group. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of 5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to assemble the pyridine ring with the desired substituents. The use of fluorinated groups in the molecule is particularly noteworthy, as fluorine atoms are known to enhance the stability and bioavailability of compounds in pharmaceutical applications.

One of the most promising applications of 5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine lies in its potential as a precursor for advanced materials. Recent studies have demonstrated that this compound can be used as a building block for constructing two-dimensional materials, such as graphene analogs and covalent organic frameworks (COFs). These materials exhibit exceptional electronic properties and have potential applications in energy storage, catalysis, and sensing technologies. The presence of electron-withdrawing groups like chlorine and trifluoromethyl moieties enhances the reactivity of the pyridine ring, making it an ideal candidate for such applications.

In the field of pharmacology, 5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine has shown potential as a lead compound for drug development. Preclinical studies have indicated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its fluorinated groups may contribute to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. However, further research is required to fully understand its mechanism of action and optimize its therapeutic potential.

From an environmental perspective, 5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine has been evaluated for its biodegradability and environmental impact. Studies suggest that the compound undergoes slow degradation under aerobic conditions due to the presence of stable fluorinated groups. This highlights the importance of responsible handling and disposal practices to minimize its environmental footprint.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine. Advanced quantum mechanical calculations have revealed that the molecule exhibits unique electronic properties due to the interplay between its substituents. These findings have opened new avenues for exploring its applications in optoelectronic devices and nonlinear optical materials.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine (CAS No. 1804491-01-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future scientific innovations.